trans-2-[(4-Ethoxyphenyl)amino]cyclobutan-1-ol

• IUPAC Name: (1R,2R)-2-(4-ethoxyanilino)cyclobutan-1-ol
• InChI: InChI=1S/C12H17NO2/c1-2-15-10-5-3-9(4-6-10)13-11-7-8-12(11)14/h3-6,11-14H,2,7-8H2,1H3/t11-,12-/m1/s1
• InChI Key: YDKAQOLUNMMAGK-VXGBXAGGSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2CCC2O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N[C@@H]2CC[C@H]2O
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

Physical And Chemical Properties Analysis

Trans-2-[(4-Ethoxyphenyl)amino]cyclobutan-1-ol is a solid substance. Its molecular weight is 207.27 g/mol.

Scientific Research Applications

Synthesis and Stereochemistry

• The synthesis of stereoisomers of cyclobutane analogues of phenylalanine, including trans-2-[(4-Ethoxyphenyl)amino]cyclobutane-1-ol, involves cyclization reactions and high-performance liquid chromatography (HPLC) resolution. These compounds are prepared for incorporation into peptides, with their relative stereochemistry being crucial (Lasa, López, & Cativiela, 2005).

Structural Studies and Rigidity

• Studies on trans-2-aminocyclobutane carboxylic acid oligomers, closely related to trans-2-[(4-Ethoxyphenyl)amino]cyclobutane-1-ol, reveal a preference for folding into a well-defined 12-helical conformation. This is evident in both solution and solid states, emphasizing the compound's structural rigidity (Fernandes et al., 2010).

Synthesis of Enantiomerically Pure Forms

• A unified synthesis approach for all stereoisomers of 2-(aminomethyl)cyclobutane-1-carboxylic acid, a structurally related compound, has been achieved. This process involves photochemical reactions and base-mediated hydrolysis, showcasing the versatility in synthesizing specific isomers of cyclobutane-containing compounds (André et al., 2013).

Application in Peptide Synthesis

• The integration of trans-2-[(4-Ethoxyphenyl)amino]cyclobutane-1-ol and similar compounds into peptides demonstrates their use in creating highly rigid beta-peptides. This includes the synthesis of beta,beta- and beta,delta-Dimers, highlighting the cyclobutane ring's role in promoting structural rigidity in peptides (Izquierdo et al., 2005).

Conformational Studies

• The incorporation of cyclobutane ring structures into peptides and amino acids leads to unique folding patterns and rigidity, affecting the overall molecular conformation. This includes understanding how different stereochemistries influence the folding and hydrogen bonding patterns in peptides containing cyclobutane units (Ortuño et al., 2017).